Cas no 40641-71-2 (4'-Bromo-biphenyl-3-ylamine)

• Product Name: 4'-Bromo-biphenyl-3-ylamine
• CAS No: 40641-71-2
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• MDL: MFCD11574739
• CID: 1512929
• PubChem ID: 28911288
• Update Time: 2025-04-21

4'-Bromo-biphenyl-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)aniline
• 4'-Brom-biphenyl-3-ylamin
• 4'-bromo-(1,1'-biphenyl)-3-amine
• CTK8I6209
• 4'-Bromobiphenyl-3-amine
• 4'-bromo-biphenyl-3-ylamine
• SureCN969270
• 3-Amino-4'-brombiphenyl
• 4'-Brom-3-amino-diphenyl
• 4-Bromo-3'-aminobiphenyl
• 4'-BROMO-3-AMINOBIPHENYL
• SCHEMBL969270
• SB37084
• 4'-Bromo[1,1'-biphenyl]-3-amine
• 40641-71-2
• FZYOAXSSNIJFCY-UHFFFAOYSA-N
• A1-77806
• 4'-Bromo-[1,1'-biphenyl]-3-amine
• DTXSID60651799
• EN300-207943
• AKOS002679617
• 4'-Bromo-biphenyl-3-ylamine

• MDL： MFCD11574739
• Inchi： 1S/C12H10BrN/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h1-8H,14H2
• InChI Key： FZYOAXSSNIJFCY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 247
• Monoisotopic Mass: 247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 389.3±25.0 °C at 760 mmHg
• Flash Point: 189.2±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4'-Bromo-biphenyl-3-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)